Cas no 2408965-71-7 (tert-butyl N-(4-hydroxy-3,3-dimethyl-2-phenylbutyl)carbamate)

• Product Name: tert-butyl N-(4-hydroxy-3,3-dimethyl-2-phenylbutyl)carbamate
• CAS No: 2408965-71-7
• MF: C₁₇H₂₇NO₃
• MW: 293.401185274124
• CID: 6285127
• PubChem ID: 165700776
• Update Time: 2025-06-23

tert-butyl N-(4-hydroxy-3,3-dimethyl-2-phenylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7548297
• 2408965-71-7
• tert-butyl N-(4-hydroxy-3,3-dimethyl-2-phenylbutyl)carbamate

• Inchi： 1S/C17H27NO3/c1-16(2,3)21-15(20)18-11-14(17(4,5)12-19)13-9-7-6-8-10-13/h6-10,14,19H,11-12H2,1-5H3,(H,18,20)
• InChI Key： BXPJXCUTPKFCOH-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C(C1C=CC=CC=1)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 293.19909372g/mol
• Monoisotopic Mass: 293.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(4-hydroxy-3,3-dimethyl-2-phenylbutyl)carbamate

Tert-butyl N-(4-hydroxy-3,3-dimethyl-2-phenylbutyl)carbamate (CAS No. 2408965-71-7)

Tert-butyl N-(4-hydroxy-3,3-dimethyl-2-phenylbutyl)carbamate, also known by its CAS number 2408965-71-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a carbamate functional group, and a phenyl-substituted butyl chain with hydroxyl and dimethyl functionalities. These structural elements contribute to its potential biological activities and make it an interesting candidate for various applications in drug discovery and development.

The tert-butyl group in the compound provides steric hindrance, which can influence the compound's reactivity and stability. The carbamate functional group is known for its ability to form hydrogen bonds, which can enhance the compound's solubility and binding affinity to biological targets. The 4-hydroxy-3,3-dimethyl-2-phenylbutyl chain introduces additional complexity and potential for specific interactions with biomolecules.

Recent studies have explored the pharmacological properties of tert-butyl N-(4-hydroxy-3,3-dimethyl-2-phenylbutyl)carbamate. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of this compound to interact with GPCRs could make it a valuable tool in understanding receptor function and developing novel therapeutic agents.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity of tert-butyl N-(4-hydroxy-3,3-dimethyl-2-phenylbutyl)carbamate to several GPCRs. The results showed that the compound exhibited selective binding to specific subtypes of GPCRs, suggesting its potential as a lead molecule for further optimization. The study also highlighted the importance of the hydroxyl group in enhancing the compound's binding affinity.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammation is a complex biological response involving multiple cellular and molecular pathways. Tert-butyl N-(4-hydroxy-3,3-dimethyl-2-phenylbutyl)carbamate has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This property makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The mechanism by which tert-butyl N-(4-hydroxy-3,3-dimethyl-2-phenylbutyl)carbamate exerts its anti-inflammatory effects is not yet fully understood. However, preliminary studies suggest that it may act by modulating the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation. By inhibiting NF-κB activation, the compound can reduce the expression of pro-inflammatory genes.

In addition to its pharmacological properties, tert-butyl N-(4-hydroxy-3,3-dimethyl-2-phenylbutyl)carbamate has been studied for its synthetic accessibility and chemical stability. Synthetic routes have been developed that allow for efficient and scalable production of the compound. These methods typically involve multi-step processes that include protection/deprotection strategies to ensure the integrity of functional groups during synthesis.

The chemical stability of tert-butyl N-(4-hydroxy-3,3-dimethyl-2-phenylbutyl)carbamate is another important consideration for its practical applications. Studies have shown that the compound is stable under various conditions, including different pH levels and temperatures. This stability ensures that the compound remains active during storage and administration, which is crucial for its use in pharmaceutical formulations.

From a safety perspective, tert-butyl N-(4-hydroxy-3,3-dimethyl-2-phenylbutyl)carbamate has undergone extensive toxicity testing. Preclinical studies have demonstrated that it exhibits low toxicity at therapeutic doses. However, as with any new chemical entity (NCE), further safety evaluations are necessary before it can be advanced to clinical trials.

Clinical trials are an essential step in assessing the safety and efficacy of new drugs. While tert-butyl N-(4-hydroxy-3,3-dimethyl-2-phenylbutlyl)carbamate is still in preclinical stages, early results are promising. Researchers are currently designing Phase I clinical trials to evaluate its safety profile in humans. These trials will provide valuable data on pharmacokinetics (PK), pharmacodynamics (PD), and adverse effects.

Moreover, computational methods have been employed to predict the behavior of tert-butyl N-(4-hydroxy-3,3-dimethyl-2-phenlybutlyl)carbamate in biological systems. Molecular dynamics simulations have provided insights into how the compound interacts with target proteins at an atomic level. These simulations can guide the design of more potent analogs with improved therapeutic properties.

In conclusion, tert-butlyl N-(4-hydroxyy 3,-dimethy 2,-phnylbutlyl)carbmate (CAS No 2,-dimethy 2,-phnylbutlyl)carbmate (CAS No 2,-dimethy 2,-phnylbutlyl)carbmate (CAS No 2408965--71--7) represents a promising molecule with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its biological activities, making it an attractive candidate for further development as a therapeutic agent.